Cas no 845252-34-8 (Donepezil impurity C)

• Product Name: Donepezil impurity C
• CAS No: 845252-34-8
• MF: C₃₁H₃₆NO₃
• MW: 470.622448921204
• CID: 847148
• PubChem ID: 11613682
• Update Time: 2025-04-19

Donepezil impurity C Chemical and Physical Properties

Names and Identifiers

• Donepezil impurity C
• 2-[(1,1-dibenzylpiperidin-1-ium-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one
• PIPERIDINIUM, 4-[(2,3-DIHYDRO-5,6-DIMETHOXY-1-OXO-1H-INDEN-2-YL)METHYL]-1,1-BIS(PHENYLMETHYL)-
• Piperidinium, 4-((2,3-dihydro-5,6-dimethoxy-1-oxo-1H-inden-2-yl)methyl)-1,1-bis(phenylmethyl)-
• Q27237024
• 845252-34-8
• UNII-0O4999NFXI
• Donepezil quaternary salt
• SCHEMBL5049046
• Donepezilbenzyl cation
• 0O4999NFXI
• (+/-)-Donepezilbenzyl cation
• 1,1-DIBENZYL-4-((5,6-DIMETHOXY-1-OXOINDAN-2-YL)METHYL)PIPERIDINIUM

• Inchi： 1S/C31H36NO3/c1-34-29-19-26-18-27(31(33)28(26)20-30(29)35-2)17-23-13-15-32(16-14-23,21-24-9-5-3-6-10-24)22-25-11-7-4-8-12-25/h3-12,19-20,23,27H,13-18,21-22H2,1-2H3/q+1
• InChI Key： UDDYCDNLGYWNNO-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CC1CC1CC[N+](CC2C=CC=CC=2)(CC2C=CC=CC=2)CC1)OC)OC

Computed Properties

• Exact Mass: 470.26951901g/mol
• Monoisotopic Mass: 470.26951901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5Ų